Cas no 77887-10-6 (Thymidine, 5'-[bis(2,2-dimethyl-1-aziridinyl)phosphinate] (9CI))

• Product Name: Thymidine, 5'-[bis(2,2-dimethyl-1-aziridinyl)phosphinate] (9CI)
• CAS No: 77887-10-6
• MF: C₁₈H₂₉N₄O₆P
• MW: 428.419825315475
• CID: 579741
• PubChem ID: 304644
• Update Time: 2025-04-19

Thymidine, 5'-[bis(2,2-dimethyl-1-aziridinyl)phosphinate] (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5'-[bis(2,2-dimethyl-1-aziridinyl)phosphinate] (9CI)
• 1-[5-[bis(2,2-dimethylaziridin-1-yl)phosphoryloxymethyl]-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5'-O-[Bis(2,2-dimethyl-1-aziridinyl)phosphinyl]thymidine
• 5'-(bis(2,2-dimethyl-1-aziridinyl)phosphinyl)thymidine
• 5'-< bis(2,2-dimethyl-1-aziridinyl)phosphinyl> thymidine
• AC1L75FT
• CHEMBL352462
• NSC200729
• DTXSID00307985
• NSC-200729
• 77887-10-6

• Inchi： 1S/C18H29N4O6P/c1-11-7-20(16(25)19-15(11)24)14-6-12(23)13(28-14)8-27-29(26,21-9-17(21,2)3)22-10-18(22,4)5/h7,12-14,23H,6,8-10H2,1-5H3,(H,19,24,25)
• InChI Key： GBGGASNAWLREPF-UHFFFAOYSA-N
• SMILES： P(N1CC1(C)C)(N1CC1(C)C)(=O)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 428.18267
• Monoisotopic Mass: 428.18247166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.19